Cas no 2171810-98-1 (2-{N-cyclopropyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}acetic acid)

2-{N-cyclopropyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}acetic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its cyclopropane and cycloheptyl moieties contribute to conformational rigidity, enhancing structural control in peptide design. The Fmoc group ensures compatibility with standard solid-phase peptide synthesis (SPPS) protocols, allowing for selective deprotection under mild basic conditions. This compound is particularly useful for introducing constrained cyclic motifs into peptide backbones, improving stability and binding affinity. Its carboxylic acid functionality facilitates efficient coupling to resin or other amino acids. Suitable for research in medicinal chemistry and bioconjugation, this derivative offers precise control over peptide architecture while maintaining synthetic versatility.
2-{N-cyclopropyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}acetic acid structure
2171810-98-1 structure
Product Name:2-{N-cyclopropyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}acetic acid
CAS No:2171810-98-1
MF:C28H32N2O5
MW:476.564087867737
CID:6292360
PubChem ID:165535875
Update Time:2025-05-20

2-{N-cyclopropyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{N-cyclopropyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}acetic acid
    • EN300-1509753
    • 2-{N-cyclopropyl-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cycloheptyl]formamido}acetic acid
    • 2171810-98-1
    • Inchi: 1S/C28H32N2O5/c31-26(32)16-30(18-14-15-18)27(33)23-12-2-1-3-13-25(23)29-28(34)35-17-24-21-10-6-4-8-19(21)20-9-5-7-11-22(20)24/h4-11,18,23-25H,1-3,12-17H2,(H,29,34)(H,31,32)
    • InChI Key: HNZGPOMWKILLQM-UHFFFAOYSA-N
    • SMILES: O=C(C1CCCCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC(=O)O)C1CC1

Computed Properties

  • Exact Mass: 476.23112213g/mol
  • Monoisotopic Mass: 476.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 8
  • Complexity: 761
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 95.9Ų

2-{N-cyclopropyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1509753-1.0g
2-{N-cyclopropyl-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cycloheptyl]formamido}acetic acid
2171810-98-1
1g
$0.0 2023-06-05
Enamine
EN300-1509753-50mg
2-{N-cyclopropyl-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cycloheptyl]formamido}acetic acid
2171810-98-1
50mg
$2829.0 2023-09-27
Enamine
EN300-1509753-100mg
2-{N-cyclopropyl-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cycloheptyl]formamido}acetic acid
2171810-98-1
100mg
$2963.0 2023-09-27
Enamine
EN300-1509753-250mg
2-{N-cyclopropyl-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cycloheptyl]formamido}acetic acid
2171810-98-1
250mg
$3099.0 2023-09-27
Enamine
EN300-1509753-500mg
2-{N-cyclopropyl-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cycloheptyl]formamido}acetic acid
2171810-98-1
500mg
$3233.0 2023-09-27
Enamine
EN300-1509753-1000mg
2-{N-cyclopropyl-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cycloheptyl]formamido}acetic acid
2171810-98-1
1000mg
$3368.0 2023-09-27
Enamine
EN300-1509753-2500mg
2-{N-cyclopropyl-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cycloheptyl]formamido}acetic acid
2171810-98-1
2500mg
$6602.0 2023-09-27
Enamine
EN300-1509753-5000mg
2-{N-cyclopropyl-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cycloheptyl]formamido}acetic acid
2171810-98-1
5000mg
$9769.0 2023-09-27
Enamine
EN300-1509753-10000mg
2-{N-cyclopropyl-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cycloheptyl]formamido}acetic acid
2171810-98-1
10000mg
$14487.0 2023-09-27

2-{N-cyclopropyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}acetic acid Related Literature

Additional information on 2-{N-cyclopropyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}acetic acid

2-{N-cyclopropyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}acetic acid: A Promising Compound in Medicinal Chemistry

2-{N-cyclopropyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}acetic acid (CAS No. 2171810-98-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as Fmoc-Cpa, is characterized by its cyclopropyl and cycloheptyl moieties, which confer specific conformational properties and biological activities.

The structure of 2-{N-cyclopropyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}acetic acid is particularly noteworthy for its use in the synthesis of peptides and peptidomimetics. The presence of the Fmoc (fluorenylmethyloxycarbonyl) protecting group at the amino terminus allows for precise control over the reactivity and stability of the compound during multi-step synthetic processes. This feature is crucial in the development of bioactive molecules, where maintaining the integrity of functional groups is essential.

Recent studies have highlighted the potential of Fmoc-Cpa in various therapeutic areas. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties. The cyclopropyl and cycloheptyl moieties were found to enhance the compound's ability to inhibit pro-inflammatory cytokines, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, 2-{N-cyclopropyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}acetic acid has shown promise in cancer research. A 2022 study in Cancer Research reported that certain derivatives of this compound can selectively target and inhibit cancer cell proliferation without affecting normal cells. The unique conformational flexibility provided by the cycloheptyl ring allows these derivatives to interact with specific protein targets involved in cancer progression.

The synthetic versatility of Fmoc-Cpa also makes it an attractive building block for the development of novel drug candidates. Its ability to form stable amide bonds with other amino acids or peptides enables chemists to design complex molecular architectures with tailored biological activities. This is particularly important in the field of peptidomimetics, where mimicking the structure and function of natural peptides can lead to more effective therapeutic agents.

Moreover, the solubility and stability of 2-{N-cyclopropyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}acetic acid have been optimized through various modifications. For example, introducing polar functional groups or altering the length of alkyl chains can improve its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These optimizations are crucial for enhancing the bioavailability and efficacy of drug candidates derived from this compound.

In conclusion, 2-{N-cyclopropyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}acetic acid (CAS No. 2171810-98-1) represents a significant advancement in medicinal chemistry. Its unique structural features and versatile synthetic properties make it a valuable tool for researchers developing new therapies for inflammatory diseases and cancer. As ongoing research continues to uncover new applications and derivatives, this compound is poised to play a pivotal role in advancing the field of drug discovery and development.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD